Cas no 1286718-40-8 (2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole)

• Product Name: 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole
• CAS No: 1286718-40-8
• MF: C₂₀H₁₇F₃N₂O₂S
• MW: 406.421394109726
• CID: 5981858
• PubChem ID: 49730715
• Update Time: 2025-05-19

2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole
• (4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• 1286718-40-8
• F5939-0129
• AKOS024527638
• VU0528241-1
• [4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)-1,3-benzothiazole

• Inchi： 1S/C20H17F3N2O2S/c21-20(22,23)15-6-2-1-5-14(15)18(26)25-11-9-13(10-12-25)27-19-24-16-7-3-4-8-17(16)28-19/h1-8,13H,9-12H2
• InChI Key： IRBWZLRNWFTCKN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1OC1CCN(C(C2C=CC=CC=2C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 406.096
• Monoisotopic Mass: 406.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2
• XLogP3: 5.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole

Introduction to 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole (CAS No. 1286718-40-8)

2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole, identified by its CAS number 1286718-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, which contribute to its potential therapeutic applications. The structure of this molecule combines a benzothiazole core with a trifluoromethyl substituent and a piperidine moiety, creating a framework that is both structurally complex and functionally intriguing.

The benzothiazole scaffold is a well-established heterocyclic system in drug discovery, known for its broad spectrum of biological activities. It is frequently incorporated into therapeutic agents due to its ability to interact with various biological targets, including enzymes and receptors. The presence of the trifluoromethyl group in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification often improves pharmacokinetic properties, making the compound more suitable for oral administration and prolonged therapeutic effects.

The piperidine component in the molecule adds another layer of complexity, contributing to its binding affinity and selectivity. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, as well as in antiviral and anticancer agents. The specific arrangement of these pharmacophoric elements in 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole suggests potential interactions with multiple biological pathways, which may be leveraged for the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have indicated that the combination of the benzothiazole, trifluoromethyl, and piperidine moieties may facilitate interactions with enzymes involved in inflammation and cell proliferation. These findings align with ongoing research efforts aimed at identifying small-molecule modulators for diseases characterized by aberrant signaling pathways.

In the realm of medicinal chemistry, the development of multitarget-directed ligands (MTDLs) has emerged as a promising strategy for addressing complex diseases. 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole exemplifies this approach by integrating multiple pharmacophores into a single molecular entity. Such compounds have the potential to simultaneously modulate several targets, thereby enhancing therapeutic efficacy while minimizing side effects. The structural features of this compound make it an attractive candidate for further exploration in drug discovery pipelines.

Current research in this area is focused on optimizing the pharmacological profile of such molecules through structure-activity relationship (SAR) studies. By systematically modifying key functional groups, such as the trifluoromethyl substituent or the piperidine ring, researchers aim to fine-tune binding affinity and selectivity. Preliminary studies have suggested that minor alterations in these regions can significantly impact biological activity, highlighting the importance of precise molecular design.

The synthesis of 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various structural components efficiently. These synthetic strategies not only facilitate the preparation of analogs but also enable rapid screening for biological activity.

Beyond its potential therapeutic applications, this compound serves as a valuable tool for mechanistic studies in medicinal chemistry. By investigating its interactions with biological targets, researchers can gain insights into fundamental aspects of drug-receptor binding and signaling pathways. Such knowledge is crucial for designing more effective drugs with improved safety profiles. Additionally, computational studies using molecular dynamics simulations have provided valuable insights into the conformational dynamics and binding energetics of this molecule.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole. These platforms allow for rapid assessment of large libraries of compounds against diverse biological targets, enabling identification of hits with promising activity profiles. Subsequent optimization efforts can then be focused on improving potency, selectivity, and pharmacokinetic properties.

In conclusion,2-({1-2-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)-1,3-benzothiazole (CAS No. 1286718-40-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new insights into its biological activities and mechanisms of action,this compound is poised to make significant contributions to pharmaceutical development.